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Compound of Interest

Compound Name: RM 06

Cat. No.: B1680652 Get Quote

The designation "RM 06" does not correspond to a single, universally recognized chemical

substance. Instead, it can refer to a variety of materials with widely different properties and

associated hazards, ranging from chemical mixtures to risk management standards. This

ambiguity underscores a critical principle of laboratory safety: a substance must be positively

identified before it can be handled.

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals to safely manage any chemical, including one identified as "RM 06".

It outlines the necessary steps to identify the substance, understand its hazards, and

implement appropriate safety and disposal plans.

The Critical First Step: Identification
Before any handling, storage, or disposal procedures can be determined, the exact identity of

"RM 06" must be established. The initial search for this term reveals a range of possibilities,

highlighting the danger of making assumptions.

Table 1: Potential Identities of "RM" Designated Materials and Associated Hazards
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Designation Chemical/Material Identity Primary Hazards

TraceCERT F.A.M.E. Mix RM-6
A mixture of fatty acid methyl

esters in a solvent.

Dependent on the specific

esters and solvent; may be

flammable or toxic.

PartsPro Cleaner Extra,

powder RM 63

Contains sodium metasilicate

and sodium hydroxide.

Corrosive; causes severe skin

burns and eye damage.[1]

RM-2 ga-68
A radioconjugate containing

Gallium-68.
Radioactive.[2]

RM-018 A KRASG12C inhibitor.

Biologically active; potential

toxicological hazards not fully

known.

RM105 Chemical
A surfactant and dispersing

agent.

May cause skin or eye

irritation.

RM82

1,4-Bis[4-(6-

acryloyloxyhexyloxy)benzoylox

y]-2-methylbenzene

Precursor for liquid crystal

elastomers; potential for skin

sensitization.

Protocol for Chemical Identification and Risk
Assessment
This protocol provides a step-by-step methodology for ensuring that all necessary safety

information is gathered and understood before working with a chemical substance.

1. Positive Identification of the Chemical

Consult Container Labels: The most immediate source of information is the manufacturer's

label on the container. Note the full chemical name, any associated product codes, and the

manufacturer's details.

Inquire with Colleagues: Check with other laboratory personnel who may have procured or

used the substance.[3][4]
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Review Laboratory Inventory and Purchase Records: Cross-reference the container with

your lab's chemical inventory and purchasing history to find the original order details.

Analytical Identification: If the identity of a chemical cannot be determined through records, it

must be treated as an unknown and sent for analytical identification.[3][5] This may involve

techniques such as Fourier-transform infrared (FTIR) spectroscopy, gas chromatography-

mass spectrometry (GC-MS), or others to determine if the substance is organic or inorganic

and to identify its components.[6]

2. Obtaining the Safety Data Sheet (SDS)

Once the chemical is identified, you must obtain its Safety Data Sheet (SDS). The SDS is a

standardized document that details the substance's hazards and the necessary safety

precautions.[7]

Manufacturer/Supplier Website: The most reliable source for the correct SDS is the website

of the manufacturer or supplier.[8][9] Use the product name and catalog number to find the

exact document.

Online Databases: Several online databases provide access to SDSs from various

manufacturers.[8][10]

Contact the Manufacturer Directly: If you cannot find the SDS online, contact the

manufacturer's customer or technical service department to request it.[8][11]

3. Interpreting the SDS for Hazard Identification and PPE Selection

The SDS is organized into 16 sections.[7][12] For immediate safety and PPE information, focus

on the following:

Section 2: Hazard Identification: This section provides a summary of the chemical's hazards,

including GHS hazard classifications (e.g., "Flammable Liquid, Category 2"), pictograms,

signal words ("Danger" or "Warning"), and hazard statements.[13][14]
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Section 8: Exposure Controls/Personal Protection: This is the most critical section for

determining the necessary PPE.[13][15] It will provide recommendations for eye and face

protection, skin protection (gloves, lab coats), and respiratory protection.[13][15] Note that

the SDS may provide general recommendations, such as "chemical-resistant gloves," which

will require you to select a specific glove material based on the task and potential for

exposure.[15][16]

Personal Protective Equipment (PPE) Plan
The selection of PPE is dictated by the hazards identified in the SDS and the specific

procedures being performed. A risk assessment should always be conducted to ensure the

chosen PPE is sufficient for the task.[16]

Table 2: Summary of Personal Protective Equipment (PPE) Recommendations by Hazard

Class
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Hazard Class
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Corrosive

Chemical splash

goggles are

mandatory.[17] A

face shield

should be worn

in addition to

goggles when

there is a

significant splash

hazard.[2][17]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene, or

butyl rubber).[17]

[18] Consult the

SDS or glove

manufacturer's

compatibility

chart.

A lab coat is

required.[18] A

chemical-

resistant apron

or coveralls

should be used

when handling

larger quantities.

[17][19]

May be required

if working with

volatile

corrosives or

creating

aerosols. Handle

in a chemical

fume hood.[2]

[17]

Flammable

Liquid

Safety glasses

with side shields

are the minimum

requirement.[20]

Chemical splash

goggles should

be worn when

there is a splash

hazard.

Appropriate

chemical-

resistant gloves

(e.g., nitrile).[1]

[21]

A flame-resistant

or 100% cotton

lab coat is

recommended.

[1][20]

Work in a well-

ventilated area,

preferably a

chemical fume

hood, to prevent

the buildup of

flammable

vapors.[20] A

respirator may

be needed for

high

concentrations or

poor ventilation.

[22]
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Acutely Toxic (by

inhalation,

ingestion, or skin

contact)

Chemical splash

goggles.[17] A

face shield may

be required for

splash hazards.

Double-gloving

with a compatible

chemical-

resistant glove

may be

necessary.[23]

The SDS will

specify the

appropriate glove

material.

Lab coat or

gown.[23]

Ensure no skin is

exposed.

A respirator is

often required.

The type (e.g.,

N95, half-mask

with specific

cartridges, or

powered air-

purifying

respirator)

depends on the

chemical's

toxicity and

concentration.[1]

All work should

be conducted in

a certified

chemical fume

hood.

Radioactive

Safety glasses

are required.[24]

[25]

Double-gloving is

recommended.

[24] Change

gloves frequently

to avoid

spreading

contamination.

[25]

A lab coat is

required.[24]

Consider

disposable

sleeve

protectors.[25]

Handle volatile

radiolabeled

compounds in a

designated

chemical fume

hood.[24][26]

Operational and Disposal Plans
Standard Operating Procedure for Safe Handling

Preparation: Before starting work, review the SDS and have the appropriate PPE ready.

Ensure that an emergency eyewash station and safety shower are accessible.[2] Have spill

cleanup materials appropriate for the chemical on hand.[2]
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Engineering Controls: Whenever possible, use engineering controls like a chemical fume

hood to minimize exposure.[20][24]

Personal Protective Equipment: Don the appropriate PPE as determined from the SDS and

risk assessment. At a minimum, this includes a lab coat, safety glasses, and closed-toe

shoes.[20]

Work Practices:

Handle chemicals carefully to avoid splashes and the generation of aerosols.

Keep containers closed when not in use.[20]

Never eat, drink, or apply cosmetics in the laboratory.[26]

Wash hands thoroughly after handling chemicals, even if gloves were worn.

General Disposal Plan

The disposal of chemical waste is governed by strict regulations. The SDS and local

institutional guidelines must always be followed.

Waste Collection:

Collect hazardous waste in a designated, properly labeled container that is compatible

with the chemical.[27][28]

Do not mix incompatible waste streams.[27]

Keep waste containers closed except when adding waste.[27]

Labeling: Label waste containers clearly with "Hazardous Waste" and the full chemical

name(s) of the contents.[27]

Storage: Store waste containers in a designated satellite accumulation area within the lab,

using secondary containment for liquids.[27]
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Disposal Request: Arrange for pickup of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[27][28] Never dispose of hazardous

chemicals down the drain or in the regular trash.[27]

Empty Containers: The procedure for disposing of empty chemical containers depends on

the hazards of the residue. For highly toxic chemicals, the container may need to be triple-

rinsed, with the first rinsate collected as hazardous waste.[27]

Risk Assessment and PPE Selection Workflow
The following diagram illustrates the logical process for determining the appropriate safety

measures for handling a substance like "RM 06".
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Initial Identification

Hazard Assessment (Review SDS)

PPE Selection (SDS Section 8 & Risk Assessment)

Implementation

Start: Handling 'RM 06'

1. Positively Identify Chemical
(Label, Records, Colleagues)

2. Obtain Safety Data Sheet (SDS)
(Manufacturer, Database)

3. Identify Hazards (SDS Section 2)
- Physical (Flammable, Reactive)

- Health (Toxic, Corrosive)
- Environmental

4. Select Personal Protective Equipment (PPE)

Eye/Face Protection
(Goggles, Face Shield)

Hand Protection
(Gloves - Specify Material)

Body Protection
(Lab Coat, Apron)

Respiratory Protection
(Fume Hood, Respirator)

5. Implement Safe Handling
& Disposal Plan

End: Safe Operation

Proceed with work safely

Click to download full resolution via product page

Caption: Workflow for identifying a chemical and selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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